N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide

• Molecular Formula: C25H27N3O
• Molecular Weight: 385.5 g/mol
• IUPAC Name: N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide
• InChI: InChI=1S/C25H27N3O/c1-20-7-9-22(10-8-20)25(29)26-23-11-13-24(14-12-23)28-17-15-27(16-18-28)19-21-5-3-2-4-6-21/h2-14H,15-19H2,1H3,(H,26,29)
• InChI Key: WKMZMVHWNJFORJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)CC4=CC=CC=C4

Description

N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide, also known as BRL-15572, is a potent and selective antagonist of the dopamine D3 receptor. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in treating various neuropsychiatric disorders, including addiction, schizophrenia, and Parkinson's disease.

Mechanism of Action

N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide works by binding to and blocking the dopamine D3 receptor. This receptor is primarily located in the mesolimbic pathway, which is involved in the regulation of reward and motivation. By blocking this receptor, N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide reduces the rewarding effects of drugs of abuse and may help to reduce drug-seeking behavior. The compound may also improve cognitive function by modulating dopamine signaling in the prefrontal cortex.
Biochemical and Physiological Effects
N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide has been shown to have a number of biochemical and physiological effects. The compound has been shown to reduce dopamine release in the nucleus accumbens, which is a key brain region involved in reward and motivation. N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide may also modulate glutamate signaling in the prefrontal cortex, which is involved in cognitive function. In addition, the compound has been shown to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide has several advantages for lab experiments. The compound is highly selective for the dopamine D3 receptor, which allows for precise modulation of dopamine signaling. N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide is also relatively easy to synthesize and purify, which makes it a cost-effective tool for research. However, there are also some limitations to using N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide in lab experiments. The compound has relatively low solubility in water, which can make it difficult to administer in vivo. In addition, the compound has a relatively short half-life, which may limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide. One area of interest is the potential use of the compound in treating addiction and other neuropsychiatric disorders in humans. Clinical trials are needed to determine the safety and efficacy of N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide in humans. Another area of interest is the development of new compounds that are more potent and selective than N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide. These compounds may have improved therapeutic potential and fewer side effects than N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide. Finally, further research is needed to better understand the mechanism of action of N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide and its effects on dopamine signaling in the brain.

Synthesis Methods

N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-methylbenzoyl chloride with 4-(4-benzylpiperazin-1-yl)aniline in the presence of a base such as triethylamine. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide has been extensively studied for its potential therapeutic applications in various neuropsychiatric disorders. The compound has been shown to be a potent and selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward, motivation, and addiction. N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide has been shown to reduce drug-seeking behavior in animal models of addiction and may have potential as a treatment for drug addiction in humans.
In addition to addiction, N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide has also been studied for its potential in treating schizophrenia. The compound has been shown to improve cognitive function and reduce positive symptoms in animal models of schizophrenia. N-[4-(4-benzylpiperazin-1-yl)phenyl]-4-methylbenzamide may also have potential as a treatment for Parkinson's disease, as it has been shown to improve motor function in animal models of the disease.